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Compound of Interest

Compound Name:
Methyl 4-(2-aminoethoxy)-2-

chlorobenzoate

Cat. No.: B1404309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature providing detailed experimental data and biological applications

for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate (CAS No. 2228568-74-7) is limited. This

guide summarizes the available physicochemical data and proposes a potential synthetic route

based on established chemical principles and analogous reactions found in the literature.

Core Compound Properties
Methyl 4-(2-aminoethoxy)-2-chlorobenzoate is a substituted aromatic ester. While

comprehensive experimental data is not readily available in peer-reviewed literature, basic

physicochemical properties have been computed and are listed by chemical suppliers.
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Property Value Source

CAS Number 2228568-74-7 [1]

Molecular Formula C₁₀H₁₂ClNO₃ [1]

Molecular Weight 230.66 g/mol Computed

IUPAC Name
methyl 4-(2-aminoethoxy)-2-

chlorobenzoate
[1]

SMILES
ClC1C=C(C=CC=1C(=O)OC)O

CCN
[1]

InChI Key
XMEIBMBDFVFTPK-

UHFFFAOYSA-N
[1]

Proposed Synthesis Workflow
Due to the lack of published synthesis protocols for Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate, a two-step synthetic pathway is proposed. This pathway is based on well-

established organic chemistry reactions: Fischer-Speier esterification followed by Williamson

ether synthesis.
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Step 1: Fischer-Speier Esterification

Step 2: Williamson Ether Synthesis

Step 3: Deprotection

4-Hydroxy-2-chlorobenzoic acid

Methyl 4-hydroxy-2-chlorobenzoate

Reflux

Methanol Sulfuric Acid (catalyst)

Methyl 4-hydroxy-2-chlorobenzoate

Intermediate: Methyl 4-(2-(Boc-amino)ethoxy)-2-chlorobenzoate

Heat

2-(Boc-amino)ethyl bromide Base (e.g., K₂CO₃)

Intermediate: Methyl 4-(2-(Boc-amino)ethoxy)-2-chlorobenzoate

Methyl 4-(2-aminoethoxy)-2-chlorobenzoate

Stir at room temp.

Trifluoroacetic acid (TFA)

Click to download full resolution via product page

Caption: Proposed synthesis of Methyl 4-(2-aminoethoxy)-2-chlorobenzoate.

Detailed Experimental Protocols (Proposed)
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The following are hypothetical, detailed protocols for the synthesis of Methyl 4-(2-
aminoethoxy)-2-chlorobenzoate, based on standard laboratory procedures for analogous

reactions.

Step 1: Synthesis of Methyl 4-hydroxy-2-chlorobenzoate
(Esterification)
This procedure is adapted from the synthesis of similar hydroxybenzoate esters.[2][3]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-

hydroxy-2-chlorobenzoic acid in an excess of methanol.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the solution.

Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Workup: After completion, cool the reaction mixture and remove the excess methanol under

reduced pressure.

Extraction: Dissolve the residue in ethyl acetate and wash with a saturated sodium

bicarbonate solution to neutralize the acid, followed by a brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in

vacuo. The crude product can be purified by column chromatography on silica gel.

Step 2 & 3: Synthesis of Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate (Ether Synthesis and Deprotection)
This protocol is based on the principles of the Williamson ether synthesis, incorporating a Boc-

protection strategy for the amine.[4][5][6][7]

Alkoxide Formation: To a solution of Methyl 4-hydroxy-2-chlorobenzoate in a polar aprotic

solvent (e.g., DMF or acetonitrile), add a suitable base such as potassium carbonate.

Nucleophilic Substitution: Add a protected aminoethyl halide, such as 2-(Boc-amino)ethyl

bromide, to the reaction mixture. Heat the mixture to facilitate the SN2 reaction, monitoring
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by TLC.

Workup: Once the starting material is consumed, cool the reaction, filter off the base, and

remove the solvent under reduced pressure. Extract the product with a suitable organic

solvent and wash with water.

Deprotection: Dissolve the crude protected intermediate in a solvent like dichloromethane.

Add an excess of a strong acid, such as trifluoroacetic acid (TFA), and stir at room

temperature.

Final Purification: After deprotection is complete (monitored by TLC), neutralize the acid and

purify the final product, Methyl 4-(2-aminoethoxy)-2-chlorobenzoate, by column

chromatography or recrystallization.

Physicochemical Data of Precursors and Related
Compounds
For a comprehensive understanding, the properties of the key precursor, 4-hydroxy-2-

chlorobenzoic acid, and a structurally related compound, Methyl 4-chlorobenzoate, are

provided below.

Table 1: Physicochemical Properties of 4-Hydroxy-2-chlorobenzoic acid

Property Value Source

CAS Number 5326-54-5 [8]

Molecular Formula C₇H₅ClO₃ [8]

Molecular Weight 172.56 g/mol [8]

Melting Point 217-219 °C [8]

XLogP3 1.8 [8]

Table 2: Physicochemical Properties of Methyl 4-chlorobenzoate
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Property Value Source

CAS Number 1126-46-1

Molecular Formula C₈H₇ClO₂

Molecular Weight 170.59 g/mol

Melting Point 42-44 °C

Boiling Point 237 °C

Flash Point 107 °C

Biological Activity and Signaling Pathways
Currently, there is no publicly available information in peer-reviewed scientific literature

regarding the biological activity, mechanism of action, or any associated signaling pathways for

Methyl 4-(2-aminoethoxy)-2-chlorobenzoate. Research in this area is required to elucidate

its potential pharmacological role.

Conclusion
Methyl 4-(2-aminoethoxy)-2-chlorobenzoate is a chemical compound for which detailed

experimental and biological data are scarce. The proposed synthetic route, utilizing Fischer-

Speier esterification and Williamson ether synthesis, provides a logical and feasible approach

for its preparation in a laboratory setting. Further research is necessary to characterize this

compound fully and to investigate its potential applications in drug development and other

scientific fields. The data on related compounds can serve as a useful reference for

researchers embarking on the synthesis and characterization of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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